3-(Piperazin-1-yl)-5,6,7,8-tetrahydrocinnoline dihydrochloride

• IUPAC Name: 3-piperazin-1-yl-5,6,7,8-tetrahydrocinnoline;dihydrochloride
• InChI: InChI=1S/C12H18N4.2ClH/c1-2-4-11-10(3-1)9-12(15-14-11)16-7-5-13-6-8-16;;/h9,13H,1-8H2;2*1H
• InChI Key: UZOCIGMIHOSQEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(C=C2C1)N3CCNCC3.Cl.Cl
• Molecular Formula: C12H20Cl2N4
• Molecular Weight: 291.22 g/mol

Description

Piperazine is a common structural unit in pharmacological drugs and medicinal chemistry. Several heterocyclic compounds, including piperazine derivatives, exhibit good biological activity. Piperazine moiety is widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant.

Synthesis Analysis

Piperazine derivatives can be synthesized through various methods, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Chemical Reactions Analysis

The chemical reactions involving piperazine derivatives are diverse and depend on the specific compound. For instance, the synthesis of certain piperazine derivatives involves reactions such as cyclization, the Ugi reaction, ring opening of aziridines, and intermolecular cycloaddition.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperazine derivatives can vary depending on the specific compound. For instance, “3-[(piperazin-1-yl)methyl]phenol dihydrochloride” has a molecular weight of 265.18.

Scientific Research Applications

Antibacterial Activity

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Drug Discovery

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Antipsychotic Properties

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Antimicrobial Activity

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Safety And Hazards

While specific safety and hazard information for “3-(Piperazin-1-yl)-5,6,7,8-tetrahydrocinnoline dihydrochloride” is not available, general safety measures for handling similar compounds include avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Future Directions

The development of new analogs of bioactive heterocyclic compounds, including piperazine derivatives, is a major challenge in synthetic organic and medicinal chemistry. Future research may focus on designing and synthesizing new piperazine derivatives with improved biological activity and drug-like properties.